Cas no 1806593-29-2 (2-(3-Bromopropyl)-5-methylphenylacetic acid)

• Product Name: 2-(3-Bromopropyl)-5-methylphenylacetic acid
• CAS No: 1806593-29-2
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 5008363
• Update Time: 2025-07-22

2-(3-Bromopropyl)-5-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropyl)-5-methylphenylacetic acid

• Inchi： 1S/C12H15BrO2/c1-9-4-5-10(3-2-6-13)11(7-9)8-12(14)15/h4-5,7H,2-3,6,8H2,1H3,(H,14,15)
• InChI Key： WPCZDWHVXIXIGJ-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(C)=CC=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3

Additional information on 2-(3-Bromopropyl)-5-methylphenylacetic acid

Comprehensive Overview of 2-(3-Bromopropyl)-5-methylphenylacetic acid (CAS No. 1806593-29-2)

2-(3-Bromopropyl)-5-methylphenylacetic acid (CAS No. 1806593-29-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its bromopropyl and methylphenylacetic acid functional groups, is widely utilized in the synthesis of advanced intermediates for drug development. Its unique structure makes it a valuable building block in medicinal chemistry, particularly in the design of small molecule inhibitors and biologically active compounds.

The growing interest in 2-(3-Bromopropyl)-5-methylphenylacetic acid is driven by its potential applications in addressing modern healthcare challenges, such as the development of targeted therapies and precision medicine. Researchers are increasingly exploring its role in the synthesis of compounds that may contribute to treatments for chronic diseases, a topic frequently searched in AI-driven drug discovery platforms. The compound's molecular versatility aligns with current trends in green chemistry and sustainable synthesis, as industries seek eco-friendly alternatives to traditional chemical processes.

From a structural perspective, 2-(3-Bromopropyl)-5-methylphenylacetic acid features a phenylacetic acid core substituted with a methyl group at the 5-position and a 3-bromopropyl side chain. This configuration enhances its reactivity in cross-coupling reactions, a popular subject in organic synthesis forums and academic research. The presence of the bromine atom offers a strategic handle for further functionalization, making it a preferred choice for palladium-catalyzed reactions and other transition metal-mediated transformations.

In the context of drug discovery, 2-(3-Bromopropyl)-5-methylphenylacetic acid is often discussed in relation to its potential as a precursor for bioactive molecules. Recent studies highlight its utility in creating enzyme inhibitors and receptor modulators, which are critical in the development of new therapeutics. This aligns with frequent searches on AI-powered platforms for innovative drug candidates and structure-activity relationships. The compound's pharmacophore-like properties further underscore its relevance in modern medicinal chemistry.

The synthesis of 2-(3-Bromopropyl)-5-methylphenylacetic acid typically involves multi-step organic reactions, including alkylation and carboxylation processes. These methods are frequently optimized to improve yield and purity, key metrics in industrial-scale production. Discussions around process optimization and cost-effective synthesis are common in chemical engineering circles, reflecting the compound's commercial importance.

As the demand for specialty chemicals grows, 2-(3-Bromopropyl)-5-methylphenylacetic acid continues to attract interest from pharmaceutical companies and research institutions. Its applications extend beyond drug development, including potential uses in material science and agrochemical research. This broad utility makes it a recurring topic in scientific literature and patent filings, further solidifying its position as a compound of significant scientific and industrial value.

In summary, 2-(3-Bromopropyl)-5-methylphenylacetic acid (CAS No. 1806593-29-2) represents a critical intermediate in contemporary chemical research. Its structural features and reactivity profile make it indispensable for innovative synthetic routes and therapeutic advancements. As the scientific community continues to explore its potential, this compound remains at the forefront of cutting-edge chemistry and drug development initiatives.